N-{2-[(dimethylamino)sulfonyl]ethyl}-2-methyl-1,3-benzothiazole-5-carboxamide

• IUPAC Name: N-[2-(dimethylsulfamoyl)ethyl]-2-methyl-1,3-benzothiazole-5-carboxamide
• InChI: InChI=1S/C13H17N3O3S2/c1-9-15-11-8-10(4-5-12(11)20-9)13(17)14-6-7-21(18,19)16(2)3/h4-5,8H,6-7H2,1-3H3,(H,14,17)
• InChI Key: GKEIGFGYMDEXGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)C(=O)NCCS(=O)(=O)N(C)C
• Molecular Formula: C13H17N3O3S2
• Molecular Weight: 327.4 g/mol

Description

N-{2-[(dimethylamino)sulfonyl]ethyl}-2-methyl-1,3-benzothiazole-5-carboxamide, also known as DMXAA, is a small molecule that has been extensively studied for its potential use in cancer therapy. It was first discovered in the 1990s and has since been the subject of numerous scientific studies.

Mechanism of Action

The mechanism of action of N-{2-[(dimethylamino)sulfonyl]ethyl}-2-methyl-1,3-benzothiazole-5-carboxamide is not fully understood, but it is believed to involve the activation of the immune system. This compound has been shown to induce the production of cytokines, which are signaling molecules that play a critical role in the immune response. In addition, this compound has been shown to inhibit the formation of blood vessels in tumors, which can limit their growth and spread.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce the production of cytokines, such as tumor necrosis factor alpha (TNF-α) and interferon gamma (IFN-γ), which are important for the immune response. This compound has also been shown to increase the levels of reactive oxygen species (ROS) in tumor cells, which can lead to cell death.

Advantages and Limitations for Lab Experiments

One advantage of N-{2-[(dimethylamino)sulfonyl]ethyl}-2-methyl-1,3-benzothiazole-5-carboxamide is that it has been extensively studied in preclinical models, and its anti-tumor effects have been well documented. However, one limitation of this compound is that it has not yet been approved for use in humans, and its safety and efficacy in clinical trials are still being evaluated.

Future Directions

There are several future directions for research on N-{2-[(dimethylamino)sulfonyl]ethyl}-2-methyl-1,3-benzothiazole-5-carboxamide. One area of research is the development of new formulations of this compound that can improve its solubility and bioavailability. Another area of research is the identification of biomarkers that can predict which patients are most likely to respond to this compound treatment. Finally, there is a need for further clinical trials to evaluate the safety and efficacy of this compound in humans.

Synthesis Methods

N-{2-[(dimethylamino)sulfonyl]ethyl}-2-methyl-1,3-benzothiazole-5-carboxamide can be synthesized through a multi-step process involving the reaction of 2-methyl-1,3-benzothiazole-5-carboxylic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with N,N-dimethylsulfonylethylamine. The final product is obtained through purification by column chromatography.

Scientific Research Applications

N-{2-[(dimethylamino)sulfonyl]ethyl}-2-methyl-1,3-benzothiazole-5-carboxamide has been extensively studied for its potential use in cancer therapy. It has been shown to have anti-tumor effects in a variety of cancer cell lines, including melanoma, lung cancer, and colon cancer. This compound has also been shown to enhance the effectiveness of chemotherapy and radiation therapy in preclinical models.